Cas no 863877-81-0 (tert-Butyl 5-methyl-1H-benzo[d]imidazole-1-carboxylate)

• Product Name: tert-Butyl 5-methyl-1H-benzo[d]imidazole-1-carboxylate
• CAS No: 863877-81-0
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 1040516
• PubChem ID: 59283529
• Update Time: 2025-09-18

tert-Butyl 5-methyl-1H-benzo[d]imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-methyl-1H-benzo[d]imidazole-1-carboxylate
• 1H-BenziMidazole-1-carboxylic acid, 5-Methyl-, 1,1-diMethylethyl ester
• tert-butyl 5-methylbenzimidazole-1-carboxylate
• tert-Butyl5-methyl-1H-benzo[d]imidazole-1-carboxylate
• tert-Butyl 5-methyl-1H-benzimidazole-1-carboxylate
• SCHEMBL832377
• F17930
• CS-0367094
• DTXSID60731444
• 863877-81-0
• DB-433606

• MDL： MFCD13182505
• Inchi： 1S/C13H16N2O2/c1-9-5-6-11-10(7-9)14-8-15(11)12(16)17-13(2,3)4/h5-8H,1-4H3
• InChI Key： ZVZZUQQFIRPPBU-UHFFFAOYSA-N
• SMILES： O(C(N1C=NC2C=C(C)C=CC1=2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 232.121177757g/mol
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 2.2±0.1 g/cm3
• Boiling Point: 379.8±22.0 °C at 760 mmHg
• Flash Point: 183.5±22.3 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

tert-Butyl 5-methyl-1H-benzo[d]imidazole-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)